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Compound of Interest

Compound Name: (2R,3R)-Butanediol

Cat. No.: B1222053

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, toxicity, and handling
guidelines for (2R,3R)-Butanediol. The information is intended to support risk assessment and
ensure safe laboratory practices.

Chemical and Physical Properties

(2R,3R)-Butanediol is a chiral organic compound with the chemical formula C4H100:. It is one
of the stereoisomers of 2,3-Butanediol. While data specific to the (2R,3R) isomer is ideal, much
of the available safety information pertains to the general substance "2,3-Butanediol” or its
other isomers. This guide will specify when the data is not exclusive to the (2R,3R) form.
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Property Value Source
Molecular Weight 90.12 g/mol [1]
Appearance Colorless liquid [2][3]
Odor Odorless [3]
Boiling Point 177 °C (351 °F; 450 K) [3]
Melting Point 19 °C (66 °F; 292 K)

Flash Point 85 °C (185 °F; 358 K)

Density 0.987 g/mL

Solubility in Water Miscible

log P (Octanol/Water Partition 0.92

Coefficient)

Autoignition Temperature

402 °C (756 °F; 675 K)

Toxicological Data

The toxicological profile of (2R,3R)-Butanediol is primarily characterized by low acute toxicity.

However, it can cause irritation upon contact.

: Toxici

Endpoint Value Species Route Source
LD50 5462 mg/kg Rat Oral
LD50 6,075 mg/kg Mouse Intraperitoneal
Irritation
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Endpoint

Result

Species Source

Skin Irritation

Causes skin irritation.
In some tests, no skin
irritation was observed

after 24 hours.

Rabbit

Eye Irritation

Causes serious eye
irritation. In some
tests, no eye irritation
was observed after 72

hours.

Rabbit

Respiratory Irritation

May cause respiratory

irritation.

Not Specified

Genotoxicity and Carcinogenicity

There is currently no data available to suggest that 2,3-Butanediol is genotoxic or carcinogenic.

Experimental Protocols

The following are representative experimental protocols for key toxicity studies, based on

OECD guidelines. The specific details of the studies for the cited data may have varied.

Acute Oral Toxicity (LD50) - Representative Protocol
(based on OECD Guideline 401)

Test Animals: Healthy, young adult rats of a single strain are used. Both males and females

are typically included in the study.

Housing and Acclimation: Animals are housed in appropriate conditions with controlled

temperature, humidity, and light cycles. They are acclimated to the laboratory environment

for at least 5 days before the study.

Dose Preparation: The test substance, (2R,3R)-Butanediol, is prepared at various

concentrations in a suitable vehicle if necessary. For 2,3-Butanediol, which is a liquid, it may

be administered neat.
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Administration: A single dose of the test substance is administered to the animals by oral
gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days. Observations are made frequently on the day of dosing and at
least once daily thereafter.

Necropsy: All animals (those that die during the study and those euthanized at the end)
undergo a gross necropsy to identify any pathological changes.

Data Analysis: The LD50 value is calculated using a recognized statistical method.

Skin Irritation - Representative Protocol (based on
OECD Guideline 404)

Test Animals: Healthy, young adult albino rabbits are used.

Preparation of Animals: The day before the test, the fur on the dorsal area of the trunk is
clipped.

Application of Test Substance: A small amount (e.g., 0.5 mL for liquids) of (2R,3R)-
Butanediol is applied to a small area of the clipped skin and covered with a gauze patch.

Exposure: The patch is left in place for a specified period, typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is examined for
signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and
72 hours after patch removal).

Scoring: The severity of the skin reactions is scored according to a standardized grading
system.

Data Analysis: The mean scores for erythema and edema are calculated for each animal to
determine the primary irritation index.

Eye Irritation - Representative Protocol (hased on OECD
Guideline 405)
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o Test Animals: Healthy, young adult albino rabbits are used.

o Application of Test Substance: A small amount (e.g., 0.1 mL for liquids) of (2R,3R)-
Butanediol is instilled into the conjunctival sac of one eye of each rabbit. The other eye
serves as a control.

» Observation: The eyes are examined for signs of corneal opacity, iritis, and conjunctival
redness and chemosis (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours after
instillation).

e Scoring: The severity of the eye reactions is scored according to a standardized grading
system.

o Data Analysis: The scores for each observation point are recorded to determine the overall
irritancy potential of the substance.

Handling and Safety Guidelines
Engineering Controls

o Work in a well-ventilated area. Use local exhaust ventilation if there is a risk of generating
mists or aerosols.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile rubber). Wear appropriate
protective clothing to prevent skin contact.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Keep away from heat, sparks, and
open flames. Use non-sparking tools.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
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Spills and Accidental Release

o Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.
Wear appropriate PPE.

e Environmental Precautions: Prevent the substance from entering drains or waterways.

e Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth) and
place it in a suitable container for disposal.

First Aid Measures

The following diagram illustrates the general workflow for first aid in case of exposure to
(2R,3R)-Butanediol.
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First Aid Workflow for (2R,3R)-Butanediol Exposure

Exposure Event

Exposure Occurs

Initial Assessment

Identify Route of Exposure

Breathing ISkin Swallowed

irst Aid Actions

A

Inhalation Skin Contact Eye Contact

$pecific Procedures

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.
Continue rinsing for at least 15 minutes.

Move to fresh air. Remove contaminated clothing.

Wash skin with soap and water for at least 15 minutes.

Do NOT induce vomiting.

Rinse mouth with water.

If breathing is difficult, give oxygen

If irritation] persists

Medical Attention

Click to download full resolution via product page

Caption: First Aid Workflow for (2R,3R)-Butanediol Exposure.
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Environmental Fate

Currently, there is limited specific data available on the environmental fate of (2R,3R)-
Butanediol. However, based on its miscibility with water and low octanol-water partition
coefficient, it is not expected to bioaccumulate significantly.

Disposal Considerations

Dispose of (2R,3R)-Butanediol and its containers in accordance with local, regional, and
national regulations. Do not allow the substance to enter drains or the environment.

Conclusion

(2R,3R)-Butanediol is a compound with low acute toxicity but should be handled with care due
to its potential to cause skin, eye, and respiratory irritation. Adherence to standard laboratory
safety practices, including the use of appropriate personal protective equipment and working in
a well-ventilated area, is essential for minimizing exposure risks. In case of accidental
exposure, the first aid measures outlined in this guide should be followed promptly, and medical
attention should be sought.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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